Cas no 886898-38-0 (3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886898-38-0
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5476954
• Update Time: 2025-10-21

3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C18H16FN3OS/c19-15-8-4-7-14(11-15)17(23)20-9-10-24-18-21-12-16(22-18)13-5-2-1-3-6-13/h1-8,11-12H,9-10H2,(H,20,23)(H,21,22)
• InChI Key： FGBFCTWKWVHBDM-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

3-Fluoro-N-{2-(5-Phenyl-1H-Imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-38-0): An Overview

3-Fluoro-N-{2-(5-Phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-38-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological and psychiatric disorders.

The molecular structure of 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is composed of a benzamide core, a fluoro substituent, and a sulfanyl group attached to an imidazole ring. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for drug development. Recent studies have highlighted its ability to modulate specific receptors and enzymes, which are crucial in the pathophysiology of several diseases.

In the realm of neurological disorders, 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide has shown promising results in preclinical models of Alzheimer's disease and Parkinson's disease. Its mechanism of action involves the modulation of cholinergic and dopaminergic pathways, which are known to be dysregulated in these conditions. Additionally, the compound has demonstrated neuroprotective effects by reducing oxidative stress and inflammation, key factors in the progression of neurodegenerative diseases.

Beyond its neurological applications, 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide has also been investigated for its potential in treating psychiatric disorders such as depression and anxiety. Preclinical studies have shown that it can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters implicated in mood regulation. This suggests that the compound may have antidepressant and anxiolytic properties, making it a valuable candidate for further clinical evaluation.

The pharmacokinetic profile of 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is another critical aspect that has been explored in recent research. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a relatively long half-life, which could translate into convenient dosing regimens in clinical settings. Furthermore, its low toxicity profile makes it a safer option for long-term use.

In terms of safety and efficacy, preclinical trials have provided encouraging data on the therapeutic potential of 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide. However, more extensive clinical trials are necessary to validate these findings and to determine its safety and efficacy in human subjects. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic benefits while minimizing potential side effects.

The synthesis of 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide involves several steps, including the formation of the imidazole ring and the attachment of the sulfanyl group to the benzamide core. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for large-scale manufacturing and commercialization.

In conclusion, 3-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-38-0) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments for various neurological and psychiatric disorders.